Cas no 1523144-23-1 (4-Acetyl-3,5-difluorobenzonitrile)

• Product Name: 4-Acetyl-3,5-difluorobenzonitrile
• CAS No: 1523144-23-1
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• CID: 4727410
• Update Time: 2025-06-08

4-Acetyl-3,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-3,5-difluorobenzonitrile
• FCH2466226
• AX8329748
• 4-Acetyl-3,5-difluorobenzonitrile

• Inchi： 1S/C9H5F2NO/c1-5(13)9-7(10)2-6(4-12)3-8(9)11/h2-3H,1H3
• InChI Key： SRRQDBPWYXGZCY-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Topological Polar Surface Area: 40.9

Additional information on 4-Acetyl-3,5-difluorobenzonitrile

Introduction to 4-Acetyl-3,5-difluorobenzonitrile (CAS No. 1523144-23-1)

4-Acetyl-3,5-difluorobenzonitrile, with the CAS number 1523144-23-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with an acetyl group and two fluorine atoms, along with a nitrile functional group. The combination of these functionalities imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 4-Acetyl-3,5-difluorobenzonitrile is C₉H₅F₂NO, and its molecular weight is approximately 187.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the acetylation of 3,5-difluorobenzonitrile. The resulting product is a white to off-white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

In the realm of pharmaceutical research, 4-Acetyl-3,5-difluorobenzonitrile has been explored for its potential as a building block in the synthesis of novel drug candidates. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-Acetyl-3,5-difluorobenzonitrile-derived compounds that exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The presence of the acetyl and nitrile groups in 4-Acetyl-3,5-difluorobenzonitrile provides multiple reactive sites for further functionalization. This makes it an attractive starting material for the preparation of complex molecules with diverse biological activities. Additionally, the fluorine atoms contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In materials science, 4-Acetyl-3,5-difluorobenzonitrile has found applications in the synthesis of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Researchers have demonstrated that derivatives of this compound can be used to enhance the performance of these devices by improving charge transport and stability.

The environmental impact and safety profile of 4-Acetyl-3,5-difluorobenzonitrile are also important considerations. Studies have shown that it is stable under normal laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its synthesis and use to ensure the well-being of laboratory personnel.

In conclusion, 4-Acetyl-3,5-difluorobenzonitrile (CAS No. 1523144-23-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow even further.